Cyclopropane-1,2-dicarbohydrazide
Overview
Description
Cyclopropane-1,2-dicarbohydrazide is a chemical compound with the molecular formula C5H10N4O2 and a molecular weight of 158.16 . It is available for purchase from various chemical suppliers .
Synthesis Analysis
Cyclopropanes, including Cyclopropane-1,2-dicarbohydrazide, have been synthesized through various methods. Recent advances in the synthesis of cyclopropanes have focused on the type of catalytic system, including regio-, diastereo-, and enantio-selective reactions . Another study reported a new cyclopropane synthesis through the formal coupling of abundant carbon pronucleophiles and unactivated alkenes .Molecular Structure Analysis
Cyclopropane-1,2-dicarbohydrazide is a cyclopropane derivative, which is the smallest strained ring. The rigidity of the cyclopropane ring can prevent packing in two ways: the rigidity of the ring prevents the rotation and flexibility that aids chain packing, and the 1,2-substitution of the rigid cyclopropane geometry induces a “kink” in the linear chain that further disadvantages facile chain packing .Chemical Reactions Analysis
Cyclopropane derivatives, including Cyclopropane-1,2-dicarbohydrazide, have been widely used in the fields of organic synthesis, medicinal chemistry, and materials science as versatile building blocks . They have been involved in a series of cyclopropane-related cycloaddition reactions via organic or metal-catalyzed/mediated pathways .Safety and Hazards
Future Directions
Cyclopropane derivatives, including Cyclopropane-1,2-dicarbohydrazide, continue to attract attention due to their unique reactivity and potential applications in various fields . Future research may focus on further understanding the synthesis, reactivity, and potential applications of these compounds .
properties
IUPAC Name |
cyclopropane-1,2-dicarbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4O2/c6-8-4(10)2-1-3(2)5(11)9-7/h2-3H,1,6-7H2,(H,8,10)(H,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCWLBXZTXMYTLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C(=O)NN)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropane-1,2-dicarbohydrazide | |
CAS RN |
41556-37-0 |
Source
|
| Record name | 1,2-Cyclopropanedicarboxylic acid, dihydrazide, (1R-trans)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41556-37-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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